3-Isopropenyl-5,6-dichloro-2(3H)-benzimidazolone

• Molecular Formula: C10H8Cl2N2O
• Molecular Weight: 243.09 g/mol
• IUPAC Name: 5,6-dichloro-3-prop-1-en-2-yl-1H-benzimidazol-2-one
• InChI: InChI=1S/C10H8Cl2N2O/c1-5(2)14-9-4-7(12)6(11)3-8(9)13-10(14)15/h3-4H,1H2,2H3,(H,13,15)
• InChI Key: BONZCPGYNRRTOM-UHFFFAOYSA-N
• Canonical SMILES: CC(=C)N1C2=CC(=C(C=C2NC1=O)Cl)Cl

Description

3-Isopropenyl-5,6-dichloro-2(3H)-benzimidazolone is a useful research compound. Its molecular formula is C10H8Cl2N2O and its molecular weight is 243.09 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

0.3 ml of 47% potassium hydroxide and 160 mmol of methyl acetoacetate in 20 ml of xylene are successively added to 150 mmol of 2-amino-4,5-dichloroaniline in 50 ml of xylene, stirred at 120° C. The whole mixture is brought to reflux for 4 hours, the water/methanol mixture formed being removed by means of a Dean and Stark apparatus. After addition of 26 ml of 47% potassium hydroxide and 17 ml of water, the aqueous phase is washed with xylene and then neutralized with acetic acid. The expected product crystallizes and is filtered off, washed and dried.